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Compound of Interest

Compound Name: Spiperone-d5

Cat. No.: B13448199 Get Quote

For immediate safety, Spiperone-d5 should be handled as a hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Spiperone-d5, a deuterated analog of the potent D2 receptor antagonist Spiperone, requires

careful handling and disposal due to its potential health hazards. This guide provides essential

information for researchers, scientists, and drug development professionals on the proper

disposal procedures for Spiperone-d5, ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling Spiperone-d5, it is crucial to be aware of its associated hazards. While a

specific Safety Data Sheet (SDS) for Spiperone-d5 is not readily available, the SDS for the

closely related compound, Spiperone hydrochloride, indicates the following:

Hazard Statements: Suspected of damaging fertility or the unborn child (H361) and harmful if

swallowed (H302).[1][2]

GHS Pictograms: GHS07 (Harmful) and GHS08 (Health hazard).[1]

Precautionary Statements: Wear protective gloves, protective clothing, and eye/face

protection.

In case of a spill:
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Evacuate the area and ensure adequate ventilation.

Wearing appropriate Personal Protective Equipment (PPE), cover the spill with an inert

absorbent material.

Carefully sweep or collect the absorbed material and place it into a designated, labeled

hazardous waste container.

Prevent the spilled material from entering drains or waterways.

Quantitative Data Summary
The following table summarizes key quantitative data related to the general management of

hazardous chemical waste in a laboratory setting. These are not specific to Spiperone-d5 but

represent best practices and regulatory guidelines.

Parameter Guideline Citation

Container Fullness

Do not fill containers beyond

90-95% capacity to allow for

expansion.

Satellite Accumulation Area

(SAA) Time Limit

Waste containers may remain

in an SAA for up to one year if

partially filled.

SAA Quantity Limit

Accumulation of more than 55

gallons of hazardous waste

requires removal within three

days.

pH for Aqueous Waste (if

applicable)

If local regulations permit drain

disposal of certain neutralized

aqueous wastes, the pH

should typically be between

5.5 and 10.5. However, this is

not recommended for

Spiperone-d5 without specific

EHS approval.
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Step-by-Step Disposal Protocol for Spiperone-d5
The disposal of Spiperone-d5 must adhere to the Resource Conservation and Recovery Act

(RCRA) "cradle-to-grave" principle for hazardous waste management. This ensures that the

waste is handled safely from its generation to its final disposal.

Phase 1: Waste Segregation and Collection
Designate a Hazardous Waste Container: Use a chemically compatible, leak-proof container

with a secure screw-on cap. The original manufacturer's container, if in good condition, is

often a suitable choice.

Properly Label the Container: The container must be clearly labeled with the words

"Hazardous Waste," the full chemical name "Spiperone-d5," and the date accumulation

begins. Do not use chemical abbreviations.

Segregate the Waste: Store the Spiperone-d5 waste container separately from incompatible

materials. The SDS for Spiperone hydrochloride indicates that it should be kept away from

strong acids/alkalis and strong oxidizing/reducing agents.

Collect Different Waste Streams Separately:

Solid Waste: Collect unused or expired Spiperone-d5 powder in its original container or a

designated solid waste container.

Contaminated Labware: Disposable items such as pipette tips, gloves, and absorbent

paper that are contaminated with Spiperone-d5 should be collected in a separate, clearly

labeled hazardous waste bag or container.

Solutions: Aqueous or solvent-based solutions containing Spiperone-d5 should be

collected in a designated liquid hazardous waste container. Do not mix with other solvent

waste streams unless approved by your EHS department.

Phase 2: Storage in a Satellite Accumulation Area (SAA)
Store in a Designated SAA: The hazardous waste container should be kept in a designated

Satellite Accumulation Area within the laboratory, at or near the point of generation.
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Secondary Containment: Place the primary waste container in a secondary container, such

as a chemical-resistant tray or tub, to contain any potential leaks.

Keep Containers Closed: Ensure the waste container is always sealed, except when adding

waste.

Phase 3: Arranging for Disposal
Contact your Institution's EHS Department: Once the waste container is full or is

approaching the storage time limit, contact your institution's Environmental Health and Safety

(EHS) department to arrange for a hazardous waste pickup.

Provide Necessary Documentation: Complete any required waste manifests or pickup

request forms accurately, providing all necessary information about the waste.

Do Not Dispose of in Regular Trash or Down the Drain: Spiperone-d5 should never be

disposed of in the regular trash or poured down the sink. The FDA guidelines for disposing of

unused medicines by mixing with unappealing substances are not intended for research-

grade chemicals in a laboratory setting.[3][4][5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Spiperone-d5.
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Spiperone-d5 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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